Cas no 2137552-77-1 (1-(dimethyl-1,3-thiazol-4-yl)methyl-1H-1,2,3-triazol-4-amine)

• Product Name: 1-(dimethyl-1,3-thiazol-4-yl)methyl-1H-1,2,3-triazol-4-amine
• CAS No: 2137552-77-1
• MF: C₈H₁₁N₅S
• MW: 209.271438837051
• CID: 6007941
• PubChem ID: 165480644
• Update Time: 2025-06-11

1-(dimethyl-1,3-thiazol-4-yl)methyl-1H-1,2,3-triazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 1-(dimethyl-1,3-thiazol-4-yl)methyl-1H-1,2,3-triazol-4-amine
• 2137552-77-1
• 1-[(dimethyl-1,3-thiazol-4-yl)methyl]-1H-1,2,3-triazol-4-amine
• EN300-1114118

• Inchi： 1S/C8H11N5S/c1-5-7(10-6(2)14-5)3-13-4-8(9)11-12-13/h4H,3,9H2,1-2H3
• InChI Key： ZXRWSAKVCZPFFG-UHFFFAOYSA-N
• SMILES： S1C(C)=NC(=C1C)CN1C=C(N)N=N1

Computed Properties

• Exact Mass: 209.07351655g/mol
• Monoisotopic Mass: 209.07351655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 97.9Ų

Additional information on 1-(dimethyl-1,3-thiazol-4-yl)methyl-1H-1,2,3-triazol-4-amine

Introduction to 1-(dimethyl-1,3-thiazol-4-yl)methyl-1H-1,2,3-triazol-4-amine (CAS No. 2137552-77-1)

The compound 1-(dimethyl-1,3-thiazol-4-yl)methyl-1H-1,2,3-triazol-4-amine, identified by its CAS number 2137552-77-1, represents a significant advancement in the field of medicinal chemistry. This heterocyclic molecule combines the structural motifs of thiazole and triazole rings, which are well-documented for their diverse biological activities. The presence of a dimethyl-substituted thiazole ring and an amine-functionalized triazole moiety endows the compound with unique pharmacophoric properties, making it a promising candidate for further investigation in drug discovery and therapeutic applications.

Recent research in the domain of heterocyclic chemistry has highlighted the importance of such fused ring systems in developing novel bioactive molecules. The thiazole core is particularly notable for its prevalence in natural products and pharmacologically active compounds, exhibiting antimicrobial, anti-inflammatory, and antiviral properties. Meanwhile, the triazole ring is recognized for its role in enhancing metabolic stability and binding affinity to biological targets. The integration of these two structural elements in 1-(dimethyl-1,3-thiazol-4-yl)methyl-1H-1,2,3-triazol-4-amine suggests potential synergistic effects that could be exploited for therapeutic benefit.

In the context of contemporary medicinal chemistry, the synthesis and characterization of this compound have been driven by the need for innovative scaffolds that can modulate biological pathways with high specificity. The dimethyl-substituted thiazole moiety may contribute to the compound's solubility and bioavailability, while the amine group on the triazole ring provides a site for further chemical modification or interaction with biological receptors. Such features are critical for designing molecules that can effectively penetrate cellular membranes and exert their intended pharmacological effects.

One of the most compelling aspects of 1-(dimethyl-1,3-thiazol-4-yl)methyl-1H-1,2,3-triazol-4-amine is its potential application in addressing unmet medical needs. Current research trends indicate that compounds with combined thiazole and triazole frameworks are being explored for their activity against resistant bacterial strains and chronic inflammatory diseases. The structural versatility of this molecule allows it to be tailored for various therapeutic targets, including enzymes involved in metabolic disorders and signaling pathways implicated in cancer progression.

The synthesis of 1-(dimethyl-1,3-thiazol-4-yl)methyl-1H-1,2,3-triazol-4-amine involves multi-step organic transformations that highlight the synthetic ingenuity required to construct such complex heterocycles. Advanced techniques in catalysis and purification have enabled chemists to produce this compound with high yield and purity, facilitating its use in downstream biological assays. The growing interest in green chemistry has also influenced synthetic strategies, leading to more sustainable methods that minimize waste and hazardous byproducts.

From a biochemical perspective, the interaction between 1-(dimethyl-1,3-thiazol-4-yl)methyl-1H-1,2,3-triazol-4-amino and biological targets remains an area of active investigation. Computational modeling has played a pivotal role in predicting binding affinities and identifying potential drug-like properties. These studies suggest that the compound may exhibit inhibitory activity against key enzymes or receptors relevant to human health. Further experimental validation through enzyme assays and cell-based assays will be essential to confirm these hypotheses.

The pharmaceutical industry has taken note of the potential of this compound due to its unique structural features and reported biological activity. Preclinical studies are underway to evaluate its efficacy and safety profile in animal models. The results from these studies will provide critical insights into its therapeutic potential and guide future development efforts. Collaborative efforts between academic researchers and industry scientists are expected to accelerate progress toward translating this promising lead into a viable drug candidate.

In conclusion, 1-(dimethyl 123thia zol 4 ylm ethyl 12 3 tri azo l 4 am ine (CAS No. 2137552 77 71) stands as a testament to the ongoing innovation in medicinal chemistry. Its combination of well-established pharmacophores offers a unique opportunity to develop novel therapeutics with broad applicability across multiple disease areas. As research continues to uncover new biological functions associated with thiazole and triazole derivatives, this compound will undoubtedly play a significant role in shaping future drug discovery strategies.